Cas no 61429-79-6 (3(2H)-Benzofuranone, 2-[(4-fluorophenyl)methylene]-6-hydroxy-)

• Product Name: 3(2H)-Benzofuranone, 2-[(4-fluorophenyl)methylene]-6-hydroxy-
• CAS No: 61429-79-6
• MF: C₁₅H₉FO₃
• MW: 256.228567838669
• CID: 479808
• PubChem ID: 3909831
• Update Time: 2025-04-19

3(2H)-Benzofuranone, 2-[(4-fluorophenyl)methylene]-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorophenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 2-[(4-fluorophenyl)methylene]-6-hydroxy-
• AKOS030229430
• DTXSID40397901
• 2-(4-fluorobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one
• 61429-79-6

• Inchi： 1S/C15H9FO3/c16-10-3-1-9(2-4-10)7-14-15(18)12-6-5-11(17)8-13(12)19-14/h1-8,17H
• InChI Key： LRUJRAQGJJEHMX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C=C1C(C2C=CC(=CC=2O1)O)=O

Computed Properties

• Exact Mass: 256.05357
• Monoisotopic Mass: 256.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids